3-rac-Ochratoxin B tert-Butyl Ester
3-rac-Ochratoxin B tert-Butyl Ester
Brand Name:
Vulcanchem
CAS No.:
885679-87-8
VCID:
VC0044466
InChI:
InChI=1S/C24H27NO6/c1-14-12-16-10-11-17(20(26)19(16)23(29)30-14)21(27)25-18(22(28)31-24(2,3)4)13-15-8-6-5-7-9-15/h5-11,14,18,26H,12-13H2,1-4H3,(H,25,27)/t14?,18-/m0/s1
SMILES:
CC1CC2=C(C(=C(C=C2)C(=O)NC(CC3=CC=CC=C3)C(=O)OC(C)(C)C)O)C(=O)O1
Molecular Formula:
C24H27NO6
Molecular Weight:
425.481
3-rac-Ochratoxin B tert-Butyl Ester
CAS No.: 885679-87-8
Reference Standards
VCID: VC0044466
Molecular Formula: C24H27NO6
Molecular Weight: 425.481
| CAS No. | 885679-87-8 |
|---|---|
| Product Name | 3-rac-Ochratoxin B tert-Butyl Ester |
| Molecular Formula | C24H27NO6 |
| Molecular Weight | 425.481 |
| IUPAC Name | tert-butyl (2S)-2-[(8-hydroxy-3-methyl-1-oxo-3,4-dihydroisochromene-7-carbonyl)amino]-3-phenylpropanoate |
| Standard InChI | InChI=1S/C24H27NO6/c1-14-12-16-10-11-17(20(26)19(16)23(29)30-14)21(27)25-18(22(28)31-24(2,3)4)13-15-8-6-5-7-9-15/h5-11,14,18,26H,12-13H2,1-4H3,(H,25,27)/t14?,18-/m0/s1 |
| Standard InChIKey | APQQFSDCMFGQLY-IBYPIGCZSA-N |
| SMILES | CC1CC2=C(C(=C(C=C2)C(=O)NC(CC3=CC=CC=C3)C(=O)OC(C)(C)C)O)C(=O)O1 |
| Synonyms | N-[(3,4-Dihydro-8-hydroxy-3-methyl-1-oxo-1H-2-benzopyran-7-yl)carbonyl]-L-phenylalanine |
| Last Modified | Aug 20 2021 |
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